Cas no 2138542-97-7 (6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol)

6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol is a structurally complex organic compound featuring a spiro[4.5]decane core functionalized with a tertiary amine and a hydroxyl group. The presence of a difluoroethyl substituent enhances its metabolic stability and lipophilicity, making it a promising intermediate in pharmaceutical synthesis. The spirocyclic framework contributes to conformational rigidity, which can improve binding selectivity in drug design. The hydroxyl group at the 8-position offers a handle for further derivatization, enabling versatile applications in medicinal chemistry. This compound is particularly valuable for researchers exploring novel bioactive molecules, especially in CNS-targeted therapies or fluorinated drug candidates. Its balanced physicochemical properties support favorable pharmacokinetic profiles in preclinical studies.
6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol structure
2138542-97-7 structure
Product Name:6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
CAS No:2138542-97-7
MF:C15H27F2NO
MW:275.377791643143
CID:6416940
PubChem ID:165952436
Update Time:2025-05-25

6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1161720
    • 2138542-97-7
    • 6-[(2,2-difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
    • 6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
    • Inchi: 1S/C15H27F2NO/c1-11(2)18(10-14(16)17)13-9-12(19)5-8-15(13)6-3-4-7-15/h11-14,19H,3-10H2,1-2H3
    • InChI Key: WUBIPUCCWWWJHK-UHFFFAOYSA-N
    • SMILES: FC(CN(C(C)C)C1CC(CCC21CCCC2)O)F

Computed Properties

  • Exact Mass: 275.20607081g/mol
  • Monoisotopic Mass: 275.20607081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 23.5Ų

6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1161720-0.05g
6-[(2,2-difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
2138542-97-7
0.05g
$1212.0 2023-05-24
Enamine
EN300-1161720-0.1g
6-[(2,2-difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
2138542-97-7
0.1g
$1269.0 2023-05-24
Enamine
EN300-1161720-0.25g
6-[(2,2-difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
2138542-97-7
0.25g
$1328.0 2023-05-24
Enamine
EN300-1161720-0.5g
6-[(2,2-difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
2138542-97-7
0.5g
$1385.0 2023-05-24
Enamine
EN300-1161720-1.0g
6-[(2,2-difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
2138542-97-7
1g
$1442.0 2023-05-24
Enamine
EN300-1161720-2.5g
6-[(2,2-difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
2138542-97-7
2.5g
$2828.0 2023-05-24
Enamine
EN300-1161720-5.0g
6-[(2,2-difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
2138542-97-7
5g
$4184.0 2023-05-24
Enamine
EN300-1161720-10.0g
6-[(2,2-difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
2138542-97-7
10g
$6205.0 2023-05-24

Additional information on 6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol

Introduction to 6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138542-97-7)

6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol, identified by its CAS number 2138542-97-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The compound's molecular architecture, featuring a spiro linkage between a decanol moiety and an amino group substituted with a (2,2-difluoroethyl)(propan-2-yl) side chain, suggests a high degree of complexity and versatility in its chemical behavior.

The spiro[4.5]decan core of this molecule is particularly noteworthy, as spirocyclic compounds are known for their rigid conformational constraints, which can influence binding interactions with biological targets. This structural motif has been explored in various drug discovery programs due to its ability to enhance metabolic stability and binding affinity. In particular, the presence of fluorine atoms in the (2,2-difluoroethyl) group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, potentially enhancing its pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies indicate that the amine substituent in 6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol may interact with specific residues in protein targets, while the spirocyclic core provides a stable scaffold for optimal positioning within active sites. This has opened up new avenues for designing molecules with tailored biological activities.

The synthesis of this compound presents both challenges and opportunities for chemists. The spirocyclic structure requires precise control over reaction conditions to ensure regioselectivity and yield optimization. However, the increasing availability of advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, has made it feasible to construct such complex molecules with high precision. These advancements have not only improved the accessibility of 6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol but also facilitated its exploration in various pharmacological assays.

In the realm of drug discovery, this compound has been investigated for its potential therapeutic applications. Preliminary studies suggest that it may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The unique combination of structural features—such as the spirocyclic core and fluorinated side chain—makes it a promising candidate for further development. Researchers are particularly interested in exploring its interactions with enzymes and receptors that play critical roles in these pathological processes.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance lipophilicity, metabolic stability, and binding affinity. In 6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol, the two fluorine atoms in the (2,2-difluoroethyl) group are strategically positioned to influence both electronic and steric properties of the molecule. This has led to interest in using computational tools to predict how these fluorine atoms will affect biological activity and pharmacokinetic profiles.

One particularly exciting area of research involves leveraging machine learning models to predict the biological activity of novel compounds before they are synthesized. These models rely on large datasets of experimentally determined bioactivity data to identify patterns that correlate with specific therapeutic effects. When applied to 6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol, such models have suggested potential interactions with targets involved in pain modulation and neuroprotection. These predictions have guided experimental efforts toward optimizing derivatives with enhanced efficacy.

The synthesis and characterization of this compound have also contributed to our understanding of spirocyclic chemistry. Researchers have utilized advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its structure and confirm its purity. These studies have provided valuable insights into the conformational preferences of the spirocyclic core and how it influences the overall properties of the molecule.

Looking ahead, the development of 6-[(2,2-Difluoroethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol as a lead compound or intermediate for further derivatization represents an exciting frontier in pharmaceutical research. The combination of its unique structural features with recent advances in synthetic methodology ensures that it will remain a subject of intense investigation for years to come.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.